![molecular formula C12H16N2O B5778025 1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one](/img/structure/B5778025.png)
1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one, also known as A-967, is a chemical compound that has shown potential in scientific research applications. This compound is a pyridine derivative and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.
Mechanism of Action
The mechanism of action for 1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one involves its ability to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound increases the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function and memory in animal models. It has also been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one in lab experiments is its ability to inhibit acetylcholinesterase, which can be useful in studying the role of acetylcholine in various physiological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving 1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one. One area of focus could be the development of more potent and selective acetylcholinesterase inhibitors based on the structure of this compound. Another area of focus could be the development of this compound-based therapies for neurological disorders and cancer. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of this compound and its potential toxicity.
Synthesis Methods
The synthesis method for 1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one involves the reaction of 2-pyridinecarboxaldehyde with 4,4-dimethyl-1-penten-3-one in the presence of ammonium acetate and acetic acid. The resulting product is then reduced using sodium borohydride to yield this compound.
Scientific Research Applications
1-amino-4,4-dimethyl-1-(2-pyridinyl)-1-penten-3-one has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in treating cancer and inflammation.
properties
IUPAC Name |
(E)-1-amino-4,4-dimethyl-1-pyridin-2-ylpent-1-en-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-12(2,3)11(15)8-9(13)10-6-4-5-7-14-10/h4-8H,13H2,1-3H3/b9-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLTRVMIVQDZHCG-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C=C(C1=CC=CC=N1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C(=O)/C=C(\C1=CC=CC=N1)/N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.